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Compound of Interest

Compound Name: 4-Methoxy-1H-indol-6-amine

Cat. No.: B1592883 Get Quote

An In-Depth Technical Guide to the Safe Handling of 4-Methoxy-1H-indol-6-amine

Foreword
As a Senior Application Scientist, my objective extends beyond providing mere data points.

This guide is crafted to offer a deep, practical understanding of 4-Methoxy-1H-indol-6-amine,

a molecule of growing importance in modern drug discovery. We will not only review its known

safety parameters but also explore the chemical reasoning behind them. The protocols and

insights herein are designed to empower researchers, ensuring that this valuable synthetic

intermediate is handled with the highest degree of safety and scientific rigor. This document is

a self-validating system, grounding every recommendation in established chemical principles

and authoritative data.

Section 1: Compound Profile & Significance
4-Methoxy-1H-indol-6-amine is a specialized indole derivative that serves as a critical

intermediate in the synthesis of complex bioactive molecules.[1] Its structure is characterized

by an indole core, a methoxy group (-OCH₃) at the 4-position, and a primary amine group (-

NH₂) at the 6-position. This unique arrangement of functional groups makes it a versatile

building block in medicinal chemistry and pharmaceutical research.[1]

The indole scaffold is a "privileged structure" in drug discovery, present in numerous natural

products and approved drugs.[2] The methoxy group can enhance metabolic stability and

solubility, while the primary amine provides a reactive handle for a variety of chemical
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transformations, such as amide bond formation or coupling reactions, to build more complex

molecular architectures.[1] Its growing use in computational modeling and structure-activity

relationship (SAR) studies highlights its relevance to the next generation of therapeutics.[1]

Below are the key identifiers for this compound.

Identifier Value Source

IUPAC Name 4-methoxy-1H-indol-6-amine N/A

CAS Number 885518-12-7 [1]

Molecular Formula C₉H₁₀N₂O [1]

Molecular Weight 162.19 g/mol [1]

Canonical SMILES
COC1=C2C(=CC(=C1)N)NC=

C2
N/A

InChI Key
OMDJRLJKLOICLC-

UHFFFAOYSA-N
[1]

Section 2: Hazard Identification and Scientific Risk
Assessment
Comprehensive toxicological data for 4-Methoxy-1H-indol-6-amine is not readily available, a

common scenario for specialized research chemicals. Therefore, a risk assessment must be

grounded in the known hazards of its core functional groups: the indole ring and the aromatic

amine.

The available supplier information provides a baseline GHS classification.[1]
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Hazard Class Hazard Statement GHS Pictogram

Acute Toxicity, Oral (Category

5)

H303: May be harmful if

swallowed
No Pictogram

Acute Toxicity, Dermal

(Category 5)

H313: May be harmful in

contact with skin
No Pictogram

Acute Toxicity, Inhalation

(Category 5)

H333: May be harmful if

inhaled
No Pictogram

Expert Analysis of Inferred Hazards:

While the formal classification suggests low acute toxicity, this should be interpreted with

extreme caution. The chemical structure implies other potential hazards that must be managed:

Skin & Eye Irritation: The parent indole scaffold is a known irritant.[3] The presence of the

amine group can exacerbate this. Direct contact with skin and eyes is likely to cause

irritation.

Skin Sensitization: Aromatic amines are a well-known class of compounds that can cause

allergic skin reactions (sensitization) upon repeated exposure. Researchers handling this

compound should be vigilant for any signs of dermatitis.

Potential Mutagenicity: While there is no specific data for this compound, some aromatic

amines are suspected mutagens. This potential risk underscores the need to prevent any

direct exposure.

Inhalation Hazard: As a fine powder, the compound can be easily aerosolized. Inhalation

may cause respiratory tract irritation.[3]

Given these inferred risks, it is prudent to handle 4-Methoxy-1H-indol-6-amine as a substance

with a higher hazard profile than the minimal data suggests, applying the principles of ALARA

(As Low As Reasonably Achievable) for exposure.

Section 3: Principles of Safe Handling & Exposure
Control
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Effective exposure control is paramount. The following protocols are designed as a self-

validating system to minimize risk during routine laboratory operations.

3.1 Engineering Controls

Fume Hood: All manipulations of the solid compound or its solutions must be performed

inside a certified chemical fume hood to prevent inhalation of dust or vapors.

Ventilation: The storage area should be well-ventilated to disperse any potential off-gassing.

[4]

3.2 Personal Protective Equipment (PPE)

A standard PPE ensemble for handling this compound should be considered the minimum

requirement.

Protection Type Specification Rationale

Hand Protection
Nitrile gloves (inspect before

use)

Provides a barrier against skin

contact. Double-gloving is

recommended for extended

operations.[5]

Eye Protection
ANSI Z87.1-rated safety

glasses or goggles

Protects eyes from splashes or

airborne powder.[6]

Body Protection Flame-resistant laboratory coat
Prevents contamination of

personal clothing.[5]

3.3 Protocol: Safe Weighing and Solution Preparation

This protocol details the essential steps for safely handling the solid compound.

Preparation: Don the required PPE (lab coat, safety glasses, nitrile gloves). Ensure the

chemical fume hood sash is at the appropriate working height.

Decontamination: Wipe down the work surface inside the fume hood and the analytical

balance with 70% ethanol.
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Tare: Place a clean weigh boat on the balance and tare the mass.

Dispensing: Carefully dispense the desired amount of 4-Methoxy-1H-indol-6-amine onto

the weigh boat using a clean spatula. Avoid creating airborne dust. If dust is generated,

pause and allow the fume hood to clear it.

Transfer: Carefully transfer the weighed solid into the receiving flask.

Solubilization: Add the desired solvent to the flask inside the fume hood. Swirl gently to

dissolve.

Cleanup: Tightly cap the stock bottle and return it to its designated storage location. Dispose

of the used weigh boat and any contaminated wipes in a designated solid chemical waste

container.

Final Decontamination: Wipe down the spatula, the balance, and the fume hood work

surface again.

Doffing PPE: Remove gloves and wash hands thoroughly with soap and water.

The following workflow diagram illustrates this critical process.
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1. Preparation

2. Weighing (in Fume Hood)

3. Transfer & Cleanup

4. Final Steps

Don PPE

Verify Fume Hood Operation

Clean Balance & Surface

Tare Weigh Boat

Dispense Solid Compound

Record Mass

Transfer Solid to Flask

Add Solvent & Dissolve

Seal & Store Stock Bottle

Dispose of Waste

Final Surface Decontamination

Doff PPE & Wash Hands

Click to download full resolution via product page

Caption: Workflow for Safe Weighing and Solution Preparation.
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Section 4: Stability, Storage, and Reactivity Profile
4.1 Storage Conditions

Proper storage is crucial to maintain the integrity of the compound and ensure safety.

Temperature: Store refrigerated or frozen. A supplier recommends short-term storage at -4°C

(1-2 weeks) and long-term storage at -20°C (1-2 years).[1]

Atmosphere: Amines, particularly aromatic ones, can be sensitive to air and light.[6] Storage

under an inert atmosphere (e.g., Argon or Nitrogen) is best practice to prevent oxidative

degradation.

Moisture: The compound may be hygroscopic. Store in a tightly sealed container in a dry

environment or desiccator.[4]

4.2 Chemical Reactivity and Incompatibilities

The reactivity of 4-Methoxy-1H-indol-6-amine is dictated by its functional groups.

Amine Group: The primary amine is basic and nucleophilic. It will react exothermically with

strong acids. It is also susceptible to oxidation.

Incompatible Materials: Avoid contact with strong oxidizing agents (e.g., peroxides, nitrates),

strong acids, and acid chlorides. These materials can lead to vigorous, potentially hazardous

reactions.[6][7]

Section 5: Accidental Release and First-Aid
Measures
5.1 Accidental Release (Spill) Protocol

In the event of a spill, immediate and calm action is required.

Evacuate: Alert personnel in the immediate area and evacuate if the spill is large or if dust is

airborne.
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Ventilate: Ensure the area is well-ventilated, relying on the fume hood if the spill is contained

within it.

Control: Prevent the powder from spreading. Do not use a dry brush or create dust clouds.

Absorb: Gently cover the spill with an inert absorbent material like vermiculite or sand.

Collect: Carefully scoop the absorbed material into a labeled, sealable waste container using

non-sparking tools.[5]

Decontaminate: Clean the spill area thoroughly with a suitable solvent, followed by soap and

water. All cleaning materials should be disposed of as hazardous waste.

The following decision tree outlines the emergency response logic.
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Spill of 4-Methoxy-1H-indol-6-amine Detected

Alert others in area

Is spill contained
in fume hood?

Evacuate Area
Call EHS

No

Don appropriate PPE
(gloves, goggles, respirator if needed)

Yes

Is spill large or
 is dust airborne?

No

Yes

Gently cover with
inert absorbent

Collect waste into
sealed container

Decontaminate area

Click to download full resolution via product page

Caption: Decision Tree for Emergency Spill Response.
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5.2 First-Aid Measures

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen and seek

immediate medical attention.[5]

Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area

with copious amounts of water for at least 15 minutes. Seek medical attention if irritation

develops.[6]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[6]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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